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Compound of Interest

Compound Name: delta-Dodecalactone

Cat. No.: B1346982

An In-depth Technical Guide to delta-Dodecalactone (CAS 713-95-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

delta-Dodecalactone (CAS: 713-95-1), also known as 6-heptyltetrahydro-2H-pyran-2-one or
5-hydroxydodecanoic acid lactone, is a cyclic ester belonging to the lactone family.[1][2] It is a
12-carbon aliphatic lactone featuring a six-membered tetrahydropyran-2-one ring with a heptyl
substituent at the 6-position.[1] This compound is found naturally in trace amounts in milk fat,
butter, cheese, coconut, and stone fruits like peaches and apricots.[1][3] Industrially, it is
primarily produced synthetically and is highly valued in the flavor and fragrance industries for its
powerful, creamy, and fruity aroma profile, often described as peachy, milky, and coconut-like.
[1][4][5][6] Its stability and long-lasting scent make it a versatile ingredient in perfumery,
cosmetics, food and beverage products, and functional fragrances.[1][6]

Physicochemical and Toxicological Data

The key quantitative properties and safety data for delta-dodecalactone are summarized
below.

Physicochemical Properties

delta-Dodecalactone is a colorless to pale yellow viscous liquid at room temperature.[1][2][4]
[5] It is insoluble in water but soluble in organic solvents such as alcohol and oils.[5][7]
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Property Value Source(s)

CAS Number 713-95-1 [1]14]

Molecular Formula C12H2202 [1][4]

Molecular Weight 198.30 - 198.31 g/mol [1112]131[4]

Appearance Colorless to pale yellow liquid [11[3114]

] Fruity, peach, coconut, creamy,

Odor Profile ) [11[4115]
buttery, oily

Melting Point -12 °C (2131141151181

N _ ~280-290 °C (at 760 mmHg)

Boiling Point [11[415]118]
140-141 °C (at 1 mmHg)

Density 0.942 - 0.97 g/mL (at 20-25 °C)  [1][2][4][5]

Refractive Index 1.450 - 1.461 (at 20 °C) [11121151191

Flash Point >100°C/171°C [11317]

Vapor Pressure < 0.1 mmHg (at 20 °C) [10]

Toxicological Data

delta-Dodecalactone is Generally Recognized As Safe (GRAS) for use as a flavoring agent.[1]

It is considered to have low toxicity.
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Endpoint Result Species Source(s)
Acute Oral LD50 > 5000 mg/kg Rat [11][12]
Acute Dermal LD50 > 5000 mg/kg Rabbit [11][12]
S Causes mild skin N
Skin Irritation o Not specified [11]
irritation
o Causes serious eye N
Eye Irritation o Not specified [7]
irritation
o No concern for In vitro (BlueScreen
Genotoxicity o [13]
genotoxicity assay)
Not identified as a
) o carcinogen by IARC, )
Carcinogenicity Not applicable [7]
NTP, ACGIH, or
OSHA
Repeated Dose 333 mg/kg/day -
Not specified [13]

NOAEL

(derived)

Applications and Usage Levels

delta-Dodecalactone is widely used to impart or enhance creamy and fruity notes in various

products.[1][6] In perfumery, it acts as a bridge between fruity and creamy accords, adding

volume and warmth.[1] In the food industry, it is used to create authentic dairy and fruit flavors.

[6]
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Application

Recommended

Specific Use Source(s)
Category Level (ppm)
Dairy (Butter, Cream,
Flavor ) 10-50 [1]
Milk)
Fruit (Peach, Pear,
100 - 500 [1][14]
Plum)
Baked Goods 0.06 [2][15]
Gelatins & Puddings 0.06 [2]
Butterscotch,
1000 [14]
Caramel, Toffee
Roast Beef Flavors 600 [14]
Pork Flavors 500 [14]
Coffee 200 [14]
Fine Fragrance Up to 12% (120,000
Fragrance [10]
Concentrates ppm)
Cosmetics & Personal N
Not specified [6]
Care
Household Products Not specified [6]

Experimental Protocols
Chemical Synthesis: Baeyer-Villiger Oxidation

A common industrial synthesis route for delta-dodecalactone involves the Baeyer-Villiger
oxidation of 2-heptylcyclopentanone.[1][16][17] This method consists of two main stages: the
synthesis of the ketone intermediate and its subsequent oxidation to the lactone.

Protocol: One-Pot Synthesis of 2-Heptylcyclopentanone followed by Oxidation[16]

o Step 1: Synthesis of 2-Heptylcyclopentanone Intermediate
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o Under conditions of controlled temperature and pressure, a mixture of cyclopentanone and
n-heptanal is prepared.

o This mixture is added dropwise into an alkaline agueous solution containing a
hydrogenation catalyst.

o This setup allows for a one-pot reaction where aldol condensation and catalytic
hydrogenation occur simultaneously to form the 2-heptylcyclopentanone intermediate.

o Step 2: Baeyer-Villiger Oxidation to d-Dodecalactone

o The crude 2-heptylcyclopentanone (6759) is dissolved in a solvent such as toluene
(1350q9) in a three-necked flask.

o While stirring at 25°C, an oxidizing agent like 50.8% hydrogen peroxide (272.69) is added
dropwise over approximately 1 hour. Peroxy acids can also be used as oxidants.[17]

o The reaction is maintained at this temperature for 3 hours, with progress monitored by
Gas Chromatography (GC) until the starting material is consumed.

o The reaction mixture is then quenched and washed sequentially with a 20% sodium sulfite
solution and a 5% sodium sulfate solution.

o The solvent (toluene) is removed by distillation under reduced pressure.

o The final product, delta-dodecalactone, is purified by vacuum distillation, collecting the
fraction at 130-135 °C / 1.5 mmHg.
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Step 1: Synthesis of 2-Heptylcyclopentanone

Cyclopentanone + n-Heptanal Alkaline Solution + Hydrogenation Catalyst

y s

One-Pot Reaction:
Aldol Condensation &
Catalytic Hydrogenation

:

Crude 2-Heptylcyclopentanone

Step 2: Baeyer-\/v’illiger Oxidation

Dissolve in Toluene

l

Add Oxidant
(e.g., H202)
@ 25°C

l

Reaction Monitoring (GC)

:

Quench & Wash

l

Purification
(Vacuum Distillation)

l

delta-Dodecalactone
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Workflow for the chemical synthesis of delta-dodecalactone.
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Biotechnological Synthesis (Proposed Pathway)

A novel metabolic pathway for the de novo biosynthesis of delta-dodecalactone has been
proposed.[18] This pathway leverages engineered enzymes within a microbial host, such as E.
coli.

Protocol Overview:

Acyl-ACP Production: The host's endogenous fatty acid biosynthesis pathway produces acyl-
ACPs (acyl carrier proteins).

o Thioesterase Activity: A C12-specific acyl-ACP thioesterase is introduced to hydrolyze the
thioester bond of dodecanoyl-ACP, releasing free dodecanoic acid.

o Hydroxylation: An engineered cytochrome P450 monooxygenase (such as a mutant of
CYP102A1 from Priestia megaterium) hydroxylates the dodecanoic acid at the C-5 (d)
position to form 5-hydroxydodecanoic acid.[18]

e Lactonization: The resulting 5-hydroxydodecanoic acid spontaneously or enzymatically
undergoes intramolecular cyclization (lactonization) under acidic conditions to form delta-
dodecalactone.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346982?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

